![molecular formula C22H30N4O4S B1237521 4-[[1-(6-Ethoxy-1,3-benzothiazol-2-yl)-3-piperidinyl]-oxomethyl]-1-piperazinecarboxylic acid ethyl ester](/img/structure/B1237521.png)
4-[[1-(6-Ethoxy-1,3-benzothiazol-2-yl)-3-piperidinyl]-oxomethyl]-1-piperazinecarboxylic acid ethyl ester
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Overview
Description
4-[[1-(6-ethoxy-1,3-benzothiazol-2-yl)-3-piperidinyl]-oxomethyl]-1-piperazinecarboxylic acid ethyl ester is a member of benzothiazoles.
Scientific Research Applications
Synthesis and Antimicrobial Activity
- This compound has been involved in the synthesis of new pyridine derivatives, which have shown variable and modest antimicrobial activity against strains of bacteria and fungi (Patel, Agravat, & Shaikh, 2011).
Crystal Structure Analysis
- Research on similar compounds, like 4-[4-(ethoxycarbonyl)piperazin-1-yl]benzoic acid, has provided insights into molecular conformations, which are essential for understanding chemical properties and reactions (Faizi, Ahmad, & Golenya, 2016).
Antihistaminic Activity
- Derivatives of this compound have been synthesized for their potent antihistaminic activity, indicating potential applications in allergy treatment (Maynard, Cheng, Kane, & StaegerMichael, 1993).
Synthesis and Microbial Studies
- The compound has been used in the synthesis of various derivatives with screened antibacterial and antifungal activities, contributing to the development of new antimicrobial agents (Patel & Agravat, 2007).
Synthesis Under Solvent-Free Conditions
- Its derivatives have been synthesized under solvent-free conditions, showing the versatility of synthesis methods and potential for environmentally friendly chemical processes (Acharyulu, Dubey, Reddy, & Suresh, 2008).
Anticancer Agent Evaluation
- Piperidine-4-carboxylic acid ethyl ester derivatives, related to this compound, have been evaluated for their anticancer potential, indicating a possibility for developing new anticancer drugs (Rehman et al., 2018).
Anti-Acetylcholinesterase Activity
- Benzothiazole derivatives containing piperazine have shown potential as anticholinesterase agents, which could have implications for treating neurodegenerative diseases (Mohsen et al., 2014).
properties
Molecular Formula |
C22H30N4O4S |
---|---|
Molecular Weight |
446.6 g/mol |
IUPAC Name |
ethyl 4-[1-(6-ethoxy-1,3-benzothiazol-2-yl)piperidine-3-carbonyl]piperazine-1-carboxylate |
InChI |
InChI=1S/C22H30N4O4S/c1-3-29-17-7-8-18-19(14-17)31-21(23-18)26-9-5-6-16(15-26)20(27)24-10-12-25(13-11-24)22(28)30-4-2/h7-8,14,16H,3-6,9-13,15H2,1-2H3 |
InChI Key |
YWECOAAGZKQGCT-UHFFFAOYSA-N |
SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)N3CCCC(C3)C(=O)N4CCN(CC4)C(=O)OCC |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)N3CCCC(C3)C(=O)N4CCN(CC4)C(=O)OCC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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